Cas no 894998-92-6 (N-(2,5-dimethylphenyl)-2-1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: N-(2,5-dimethylphenyl)-2-1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 894998-92-6
• MF: C₂₃H₂₃N₅O₂
• MW: 401.461024522781
• CID: 6265417
• PubChem ID: 7243856
• Update Time: 2025-07-09

N-(2,5-dimethylphenyl)-2-1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-2-1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• F2514-0454
• 894998-92-6
• N-(2,5-dimethylphenyl)-2-[1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• N-(2,5-dimethylphenyl)-2-[1-(2,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• N-(2,5-dimethylphenyl)-2-(1-(2,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide
• AKOS024655480

• Inchi： 1S/C23H23N5O2/c1-14-6-8-20(17(4)9-14)28-22-18(11-25-28)23(30)27(13-24-22)12-21(29)26-19-10-15(2)5-7-16(19)3/h5-11,13H,12H2,1-4H3,(H,26,29)
• InChI Key： VSUREJNVYDYMEN-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C3C=CC(C)=CC=3C)C=2N=CN1CC(NC1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 401.18517499g/mol
• Monoisotopic Mass: 401.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 79.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(2,5-dimethylphenyl)-2-1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

N-(2,5-Dimethylphenyl)-2-1-(2,4-Dimethylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-D]Pyrimidin-5-Ylacetamide: A Comprehensive Overview

The compound with CAS No. 894998-92-6, named N-(2,5-dimethylphenyl)-2-1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of pyrazolopyrimidines, which are known for their unique structural properties and versatile applications. The molecule's structure is characterized by a pyrazolo[3,4-d]pyrimidine core with substituents at specific positions that confer it with distinct chemical and biological properties.

The synthesis of N-(2,5-dimethylphenyl)-2-1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide involves a series of intricate organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway by employing catalytic cross-coupling reactions and microwave-assisted synthesis techniques. These methods not only enhance the yield but also improve the purity of the final product. The use of dimethylphenyl groups as substituents in the molecule's structure has been shown to significantly influence its solubility and stability under various conditions.

Recent studies have highlighted the potential of this compound in drug discovery. The pyrazolo[3,4-d]pyrimidine core is known to exhibit strong binding affinity towards certain protein targets associated with diseases such as cancer and neurodegenerative disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound acts as a potent inhibitor of a key enzyme involved in tumor progression. The dimethylphenyl substituents were found to play a critical role in modulating the molecule's pharmacokinetic properties, thereby enhancing its bioavailability.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The pyrazolopyrimidine framework is known for its ability to form stable coordination complexes with metal ions. A 2023 research article in *Chemistry of Materials* reported that this compound can serve as a ligand for constructing metal-organic frameworks (MOFs) with high surface area and porosity. These MOFs have shown promise in gas storage and catalysis applications.

The structural versatility of N-(2,5-dimethylphenyl)-2-1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide makes it an attractive candidate for further exploration across multiple disciplines. Its ability to act as both a drug candidate and a building block for advanced materials underscores its significance in contemporary chemical research. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in both academic and industrial settings.

In conclusion, the compound with CAS No. 894998-92-6 represents a fascinating intersection of organic chemistry and applied sciences. Its unique structure and functional groups endow it with properties that make it suitable for a wide range of applications. With ongoing advancements in synthetic methods and an increasing understanding of its biological and material properties, this compound is poised to contribute significantly to future innovations in medicine and materials science.